2-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95%

• IUPAC Name: 2-(4-ethoxycarbonyl-3-fluorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C15H12FNO4/c1-2-21-15(20)10-6-5-9(8-12(10)16)13-11(14(18)19)4-3-7-17-13/h3-8H,2H2,1H3,(H,18,19)
• InChI Key: FYHYJWSEQFMWAC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=C(C=CC=N2)C(=O)O)F
• Molecular Formula: C15H12FNO4
• DSSTOX Substance ID: DTXSID00688307
• Molecular Weight: 289.26 g/mol
• CAS RN: 1261949-47-6

Description

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% (EFNA-95) is a synthetic compound used in a variety of scientific research applications. It is a derivative of nicotinic acid, a naturally occurring substance found in certain foods. EFNA-95 is a potent inhibitor of the enzyme acetylcholinesterase (AChE) and has been used in biochemical and physiological research to study the effects of AChE inhibition on various biological processes.

Scientific Research Applications

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has been used in scientific research for a variety of applications. It has been used to study the effects of AChE inhibition on synaptic transmission, neurotransmitter release, and memory. It has also been used to study the effects of AChE inhibition on the development of neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has been used to study the effects of AChE inhibition on the release of hormones and other signaling molecules.

Mechanism of Action

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% acts as an inhibitor of AChE, the enzyme responsible for the breakdown of acetylcholine, a neurotransmitter involved in numerous physiological processes. By inhibiting the activity of AChE, 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% increases the levels of acetylcholine in the body, which can lead to various physiological effects.
Biochemical and Physiological Effects
The effects of 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% on biochemical and physiological processes are largely dependent on the amount of 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% used and the duration of its use. 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has been shown to increase the levels of acetylcholine in the body, which can lead to increased synaptic transmission, improved memory, and increased release of hormones and other signaling molecules. It has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is relatively stable in solution. It is also relatively easy to synthesize and can be used in a variety of experiments. However, 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% also has some limitations. It is not very soluble in water, which can make it difficult to use in certain experiments. It is also not very selective for AChE, which can lead to off-target effects.

Future Directions

Future research into 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% could focus on further elucidating its mechanism of action and its effects on various biochemical and physiological processes. It could also focus on developing more selective and potent inhibitors of AChE, as well as more effective delivery systems for 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95%. Additionally, future research could focus on exploring the potential therapeutic applications of 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95%, such as its use in the treatment of neurodegenerative diseases. Finally, further research could explore the potential side effects of 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95%, as well as its potential interactions with other drugs and compounds.

Synthesis Methods

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% is synthesized by a reaction of 4-fluorophenylacetic acid and ethylchloroformate. The reaction is carried out in an inert atmosphere in the presence of a base, such as sodium hydroxide or potassium carbonate. The reaction is then quenched with aqueous acid and the product is purified by column chromatography.